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Compound of Interest

Compound Name: Prohexadione

Cat. No.: B163171

For laboratory professionals, ensuring a safe environment is paramount. This guide provides
essential, immediate safety and logistical information for handling Prohexadione, a plant

growth regulator. Adherence to these procedures is critical for minimizing risk and ensuring
operational integrity.

Personal Protective Equipment (PPE): Your First Line of
Defense

When handling Prohexadione, a comprehensive PPE strategy is non-negotiable. The following
table summarizes the required equipment, its purpose, and relevant standards.
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Standard/Specificat
PPE Category Item . Purpose
ion
) ) o To prevent skin
) Chemical-resistant Nitrile rubber, Butyl
Hand Protection ) contact and
gloves rubber (=14 mils) ]
absorption.[1]
Safety glasses with To protect eyes from
Eye and Face ) )
) side-shields or ANSI Z87.1 / EN 166 dust and splashes.[2]
Protection
Goggles [3]
Recommended when
Face shield - there is a significant

risk of splashing.

) Long-sleeved shirt To minimize skin
Body Protection -
and long pants exposure.[4][5]

. To protect personal
Lab coat or chemical- )
_ - clothing from
resistant apron o
contamination.

Required when dust

) ) NIOSH-approved Particulate filter (e.qg., generation is likely or
Respiratory Protection ) o
respirator N95) ventilation is
inadequate.

Always inspect PPE for integrity before use and follow the manufacturer's instructions for
cleaning, maintenance, and disposal.

Acute Toxicity Data for Prohexadione-calcium

Understanding the toxicological profile of a substance is crucial for risk assessment. The
following table summarizes the acute toxicity data for Prohexadione-calcium.
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Route of Exposure  Test Animal LD50/LC50 Value Toxicity Category
Oral Rat >5000 mg/kg Low
Dermal Rat >2000 mg/kg Low
Inhalation (4-hour) Rat >4.21 mg/L Low

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.
LC50 (Lethal Concentration, 50%) is the concentration of a chemical in the air or water that is
expected to kill 50% of a group of test animals.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety and

environmental protection.

Handling and Storage Protocol

Step 1: Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

o Use local exhaust ventilation if dust generation is unavoidable.

Step 2: Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in areas where Prohexadione is handled.

e Wash hands thoroughly with soap and water after handling and before breaks.

Step 3: Storage

» Store in the original, tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from food, drink, and animal feedingstuffs.
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o Store locked up and out of the reach of children.

Waste Disposal Plan

Step 1: Characterization of Waste

o All materials contaminated with Prohexadione, including empty containers, absorbent
materials from spills, and contaminated PPE, should be considered hazardous waste.

Step 2: Collection and Segregation

e Collect waste in suitable, labeled, and sealed containers.

e Do not mix with other waste streams unless explicitly permitted.
Step 3: Disposal

» Dispose of contents and containers in accordance with local, state, and federal regulations at
an approved waste disposal facility.

¢ Do not dispose of undiluted chemicals on-site or release them into the environment.

o Triple rinse empty containers, adding the rinsate to the spray tank or a designated waste
container.

Emergency Response Workflow: Prohexadione Spill

In the event of a spill, a swift and organized response is critical to mitigate exposure and
environmental contamination. The following workflow outlines the necessary steps.

Workflow for responding to a Prohexadione spill.

Detailed Spill Response Protocol

Step 1: Evacuate Immediate Area
o Immediately clear the area of all personnel to prevent further exposure.

Step 2: Alert Others & Lab Supervisor
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» Notify colleagues in the vicinity and your laboratory supervisor about the spill.
Step 3: Don Appropriate PPE

» Before re-entering the area, put on the full complement of recommended PPE, including
respiratory protection.

Step 4: Contain the Spill

o For larger spills, dike the area to prevent further spread.
» Cover drains to prevent entry into waterways.

Step 5: Absorb the Material

» For liquid spills, use an inert absorbent material such as sand, sawdust, or a general-
purpose binder.

o For solid spills, carefully sweep up the material to avoid generating dust.
Step 6: Collect Contaminated Material

e Place all contaminated absorbent material and swept-up Prohexadione into a suitable,
labeled container for hazardous waste.

Step 7: Decontaminate the Area

¢ Clean the spill area thoroughly with water and detergents, observing environmental
regulations.

e Collect all decontamination water for proper disposal.
Step 8: Dispose of Waste

» Dispose of the sealed container of contaminated material through your institution's
hazardous waste program.

Step 9: Report the Incident
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o Complete any necessary incident reports as required by your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Federal Register :: Prohexadione Calcium; Pesticide Tolerances [federalregister.gov]
e 2. downloads.regulations.gov [downloads.regulations.gov]

o 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

e 4. downloads.regulations.gov [downloads.regulations.gov]

e 5. apvma.gov.au [apvma.gov.au]
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to Handling Prohexadione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163171#personal-protective-equipment-for-handling-
prohexadione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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